4-[(3,5-Diethylpyrazol-1-yl)methyl]piperidine;dihydrochloride

• IUPAC Name: 4-[(3,5-diethylpyrazol-1-yl)methyl]piperidine;dihydrochloride
• InChI: InChI=1S/C13H23N3.2ClH/c1-3-12-9-13(4-2)16(15-12)10-11-5-7-14-8-6-11;;/h9,11,14H,3-8,10H2,1-2H3;2*1H
• InChI Key: VPBIPWMJPAEQKJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1CC2CCNCC2)CC.Cl.Cl
• Molecular Formula: C13H25Cl2N3
• Molecular Weight: 294.3 g/mol

Description

4-[(3,5-Diethylpyrazol-1-yl)methyl]piperidine;dihydrochloride is a chemical compound that is commonly used in scientific research. It is a potent and selective inhibitor of the dopamine transporter, which makes it a valuable tool for studying the role of dopamine in the brain.

Scientific Research Applications

1. Antihistaminic and Antiserotonin Properties

A study highlighted the antihistaminic and antiserotonin actions of cyproheptadine, a compound closely related to 4-[(3,5-Diethylpyrazol-1-yl)methyl]piperidine;dihydrochloride. This compound demonstrated the capacity to antagonize the effects of histamine and serotonin in various experimental setups, indicating its potential in treating conditions related to these substances (Stone et al., 1961).

2. Synthesis and Characterization for Antihypertensive Use

Research on the synthesis and characterization of new 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates, which bear structural similarity to this compound, was conducted for potential use as dual antihypertensive agents. These compounds were prepared and analyzed using NMR and IR spectroscopy to determine their suitability for medical applications (Marvanová et al., 2016).

3. Antimycobacterial Spiro-Piperidin-4-Ones

A study presented an atom economic and stereoselective synthesis of several spiro-piperidin-4-ones, which are structurally related to this compound. These compounds were evaluated for their activity against Mycobacterium tuberculosis, indicating their potential use in tuberculosis treatment (Kumar et al., 2008).

4. Novel Curcumin Mimics for Antiproliferation and Anti-SARS-CoV-2

Research into novel curcumin mimics involving Piperidone-Piperazine conjugates, similar in structure to this compound, has shown high antiproliferation potencies against various cancer cell lines and noticeable anti-SARS-CoV-2 properties. This study suggests potential therapeutic applications of these compounds in cancer and viral treatments (Youssef et al., 2022).

5. Synthetic Bacteriochlorins with Integral Spiro-Piperidine Motifs

A new molecular design incorporating spiro-piperidine units in synthetic bacteriochlorins, similar to this compound, was explored for potential use in photodynamic therapy and solar energy conversion. This design enables tailoring of the bacteriochlorin by nitrogen derivatization, offering versatility in biomedical and energy applications (Reddy et al., 2013).

Mechanism of Action

Target of Action

The primary targets of 4-[(3,5-diethyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride are Leishmania aethiopica and Plasmodium berghei . These organisms are the causative agents of leishmaniasis and malaria, respectively .

Mode of Action

The compound interacts with its targets by fitting into the active site of the LmPTR1 pocket . This interaction is characterized by a lower binding free energy, which suggests a strong and favorable interaction .

Biochemical Pathways

The compound’s potent antileishmanial and antimalarial activities suggest that it disrupts the life cycle of the leishmania and plasmodium parasites .

Pharmacokinetics

The compound’s potent in vitro antipromastigote activity suggests that it may have good bioavailability .

Result of Action

The compound exhibits potent antileishmanial and antimalarial activities. It has been shown to be more active than standard drugs such as miltefosine and amphotericin B deoxycholate . Specifically, it displayed superior antipromastigote activity, which was 174- and 2.6-fold more active than miltefosine and amphotericin B deoxycholate, respectively .